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molecular formula C13H16ClN3 B1332503 3-(tert-Butyl)-1-(4-chlorophenyl)-1H-pyrazol-5-amine CAS No. 478016-00-1

3-(tert-Butyl)-1-(4-chlorophenyl)-1H-pyrazol-5-amine

Cat. No. B1332503
CAS RN: 478016-00-1
M. Wt: 249.74 g/mol
InChI Key: CGBTZABQTSWFJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09320739B2

Procedure details

Following the procedure in Example 161A Step 3, 4-chlorophenylhydrazine hydrochloride (1.43 g, 8.0 mol) and 4,4-dimethyl-3-oxopentanenitrile (1.0 g, 8.0 mmol) were reacted to give 3-tert-butyl-1-(4-chlorophenyl)-1H-pyrazol-5-amine (653 mg, 2.62 mmol, 33%). 1H NMR (300 MHz, DMSO-d6) δ 7.61 (d, 1H), 7.49 (d, 2H), 5.39 (s, 1H), 5.28 (s, 1H), 1.09 (s, 9H); LC-MS (ESI) m/z 250 (M+H)+.
Name
4-chlorophenylhydrazine hydrochloride
Quantity
1.43 g
Type
reactant
Reaction Step One
Name
4,4-dimethyl-3-oxopentanenitrile
Quantity
1 g
Type
reactant
Reaction Step Two
Name
3-tert-butyl-1-(4-chlorophenyl)-1H-pyrazol-5-amine
Yield
33%

Identifiers

REACTION_CXSMILES
Cl.[Cl:2][C:3]1[CH:8]=[CH:7][C:6]([NH:9][NH2:10])=[CH:5][CH:4]=1.[CH3:11][C:12]([CH3:19])([CH3:18])[C:13](=O)[CH2:14][C:15]#[N:16]>>[C:12]([C:13]1[CH:14]=[C:15]([NH2:16])[N:9]([C:6]2[CH:7]=[CH:8][C:3]([Cl:2])=[CH:4][CH:5]=2)[N:10]=1)([CH3:19])([CH3:18])[CH3:11] |f:0.1|

Inputs

Step One
Name
4-chlorophenylhydrazine hydrochloride
Quantity
1.43 g
Type
reactant
Smiles
Cl.ClC1=CC=C(C=C1)NN
Step Two
Name
4,4-dimethyl-3-oxopentanenitrile
Quantity
1 g
Type
reactant
Smiles
CC(C(CC#N)=O)(C)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
were reacted

Outcomes

Product
Name
3-tert-butyl-1-(4-chlorophenyl)-1H-pyrazol-5-amine
Type
product
Smiles
C(C)(C)(C)C1=NN(C(=C1)N)C1=CC=C(C=C1)Cl
Measurements
Type Value Analysis
AMOUNT: AMOUNT 2.62 mmol
AMOUNT: MASS 653 mg
YIELD: PERCENTYIELD 33%
YIELD: CALCULATEDPERCENTYIELD 32.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.